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Compound of Interest

Compound Name: 1-(Pentafluorophenyl)ethanol

Cat. No.: B1359850

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and operational procedures for the handling and disposal of 1-
(Pentafluorophenyl)ethanol (CAS No. 830-50-2). The information is intended for researchers,
scientists, and professionals in drug development to ensure safe laboratory practices.

Hazard Identification and Classification

1-(Pentafluorophenyl)ethanol is classified as a hazardous substance requiring careful
handling. The primary hazards are skin and eye irritation.[1][2]
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Hazard . .
o GHS Pictogram Signal Word Hazard Statement
Classification
Skin )
) o ] H315: Causes skin
Corrosion/Irritation GHSO07 Warning o
irritation[1][2]
(Category 2)
Serious Eye )
o ) H319: Causes serious
Damage/Eye Irritation ~ GHSO07 Warning o
eye irritation[1][2][3]
(Category 2/2A)

Specific target organ

toxicity — Single H335: May cause
exposure (Category GHSO07 Warning respiratory irritation[3]
3), Respiratory tract [4]

irritation

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure when handling 1-
(Pentafluorophenyl)ethanol. Selection should be based on a thorough risk assessment of the
specific laboratory procedures.
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PPE Category Specification

Rationale

Protects against splashes that

Chemical safety goggles or a
face shield.[2][3][5][6]

Eye and Face Protection

can cause serious eye

irritation.[1]

Chemical-resistant gloves
(e.g., Nitrile rubber).[1][2][6][7]

Hand Protection

Prevents direct skin contact,

which can cause irritation.[1]

Laboratory coat, apron, or

Body Protection

protective suit.[2][5][7]

Protects skin and personal

clothing from contamination.

Use in a well-ventilated area. A

vapor respirator is required if

Respiratory Protection

aerosols/dust are generated.

[2]1315]

ventilation is inadequate or if

Prevents inhalation of vapors
or dust that may cause

respiratory tract irritation.[3]

Operational and Handling Protocols

Adherence to proper handling and storage procedures is critical for maintaining a safe

laboratory environment.

Aspect

Guideline

Ventilation

Handle in a well-ventilated area, preferably

within a chemical fume hood.[1][2][3]

Safe Handling Practices

Avoid contact with skin, eyes, and clothing.[1][2]
[3] Do not breathe dust or vapors.[3][5] Wash
hands thoroughly after handling.[1][2] Keep
away from heat, sparks, and open flames.[1][8]

Storage Conditions

Keep container tightly closed.[1][2][3][8] Store in
a cool, dry, and well-ventilated place.[1][3]
Recommended storage at 2-8°C is noted by

some suppliers.[9][10]

Incompatible Materials

Avoid strong oxidizing agents and strong bases.

[3]
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Procedural Workflows

The following diagrams illustrate critical safety workflows for PPE selection and spill
management.
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Preparation & Risk Assessment

Start: Plan to Handle
1-(Pentafluorophenyl)ethanol

\ 4

Assess Risks:
- Scale of work
- Potential for splash/aerosol
- Ventilation adequacy

v PPE Selection

Select Eye Protection:
Chemical Goggles or Face Shield
Y
Select Hand Protection:
Nitrile Rubber Gloves
\4
Select Body Protection:
Laboratory Coat

\

Assess Ventilation: )

Is it adequate?

Inadequate: Use Vapor Respirator

Adequate: No respirator needed

Usage & Remc‘lv

Don PPE Correctly
Before Handling Chemical

[Perform Chemical Handllng)

Doff PPE Carefully
Avoid Self-Contamination

( ash Hands Thoroughl )

Click to download full resolution via product page

Caption: Workflow for PPE selection and use.
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Assess Situation:
- Size of spill
- Location
- Immediate hazards

Major Spill
Evacuate Area
(if necessary)
\ J

Don Appropriate PPE:
- Respirator
- Gloves
- Goggles
- Lab Coat

i

Contain Spill:
Use absorbent material
(e.g., dry sand, vermiculite)

l

Clean Up:
- Sweep/shovel into container
- Use non-sparking tools

'

Decontaminate Area:
Wash with soap and water

l

Dispose of Waste:
- Seal container
- Label as hazardous waste

i

Report Incident
(Follow institutional protocol)

Minor Spill

Click to download full resolution via product page

Caption: Step-by-step spill management protocol.
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Emergency Procedures

Immediate and appropriate first aid is crucial in the event of an exposure.

Exposure Route

First Aid Measures

Eye Contact

Immediately rinse cautiously with plenty of water
for at least 15 minutes.[1][2] Remove contact
lenses, if present and easy to do.[1][2] Continue

rinsing. Seek immediate medical attention.[1][2]

[5]

Skin Contact

Take off contaminated clothing immediately.
Wash off with plenty of soap and water for at
least 15 minutes.[1] If skin irritation persists,

seek medical attention.[1][2][5]

Move the person to fresh air and keep them
comfortable for breathing.[1][3][5] If breathing is

Inhalation o )
difficult or if the person feels unwell, seek
medical attention.[3][5]
Rinse mouth with water.[1] Do NOT induce
Ingestion vomiting. Get medical attention if symptoms

occur.[1]

Spill Management Protocol

In the event of a spill, follow these procedural steps:

e Evacuate and Ventilate: Evacuate all non-essential personnel from the immediate area.[5]

Ensure the area is well-ventilated.

e Don PPE: Wear the appropriate personal protective equipment, including respiratory

protection, chemical-resistant gloves, eye protection, and a lab coat.[5]

o Containment: For small spills, cover with a dry, inert chemical absorbent such as sand or

vermiculite.[3] Prevent the spill from entering drains or waterways.[8]
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e Clean-up: Carefully sweep or shovel the absorbed material into a suitable, labeled container

for disposal.[3] Use non-sparking tools to avoid ignition sources.[8][11]

» Decontamination: Clean the spill area thoroughly with soap and water.

o Disposal: Seal the waste container and dispose of it as hazardous chemical waste according

to institutional and local regulations.[1][3]

Waste Disposal

All waste containing 1-(Pentafluorophenyl)ethanol, including contaminated absorbents and

disposable PPE, must be treated as hazardous waste.

o Collection: Collect waste in a designated, properly sealed, and clearly labeled container.[12]

» Storage: Store waste containers in a cool, dry, and well-ventilated area, away from

incompatible materials.

o Disposal: Dispose of the waste through an approved and licensed waste disposal contractor,

in accordance with all local, state, and federal regulations.[1][3] Do not dispose of it down the

drain or in general trash.

Physical and Chemical Properties

Understanding the properties of a chemical is vital for its safe handling.

Property

Value

Molecular Formula

CsHsFsO[1][9][10][13]

Molecular Weight 212.12 g/mol [9][10][14]
White to light yellow solid or powder; may be a
Appearance -
clear liquid.[1][9][10][13]
Melting Point 32-37°C/89.6 - 98.6 °F[1][9][15]
Boiling Point 68 - 70 °C at 30 mmHg[1][9][10]
Flash Point 87 °C/188.6 °F[1][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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